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Compound of Interest

Compound Name: AF12198

Cat. No.: B10857862

Application Notes and Protocols for AF12198
Solution

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution and preparation of AF12198
solutions for research purposes. AF12198 is a potent and selective peptide antagonist of the
human type | interleukin-1 (IL-1) receptor, playing a crucial role in the investigation of IL-1
mediated inflammatory pathways.[1][2][3][4]

Chemical Properties

A summary of the key chemical and physical properties of AF12198 is presented in the table
below.
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Property Value
Molecular Weight 1895.14 g/mol [1]
Formula Co6H123N10022[1]

Ac-FEWTPGWYQXYALPL-NH:z (X = Aze, 2-

Sequence azetidine-1-carboxylic acid)[2][3]
Purity >95%][ 3]

CAS Number 185413-30-3[1]

Appearance Powder[1]

Biological Activity

AF12198 is a selective antagonist for the human type | IL-1 receptor (IL-1RI) with an ICso value
of 8 nM.[1][3][4] It shows significantly lower affinity for the human type Il IL-1 receptor (ICso >
6.7 mM) and the murine type | IL-1 receptor (ICso > 200 mM).[1][3][4] This antagonist effectively
blocks IL-1-induced cellular responses, such as the expression of ICAM-1 and E-selectin in
Human Umbilical Vein Endothelial Cells (HUVECSs) and the induction of IL-8 in human dermal
fibroblasts.[3] In vivo studies have demonstrated its anti-inflammatory activity, including the
reduction of IL-1p-induced IL-6 production.[2][3]

Target/Assay ICs0 Cell Type

Human Type | IL-1 Receptor
L 8 nM[1][3][4]
Binding

IL-1-induced ICAM-1

) 9 nM[2][4]1[5] Endothelial Cells[2]
Expression

Human Dermal Fibroblasts[1]

IL-1-induced IL-8 Production 25 nM[1][2][4]1[5] 2]

IL-1B-induced IL-6 Production

17 uM[5]
(Cynomolgus Monkey Blood)

IL-1B-induced IL-6 Production
, 15 uM[5]
(Human Primate Blood)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.biocrick.com/AF-12198-BCC5812.html
https://www.biocrick.com/AF-12198-BCC5812.html
https://pubmed.ncbi.nlm.nih.gov/8940020/
https://www.tocris.com/products/af-12198_1793
https://www.tocris.com/products/af-12198_1793
https://www.biocrick.com/AF-12198-BCC5812.html
https://www.biocrick.com/AF-12198-BCC5812.html
https://www.benchchem.com/product/b10857862?utm_src=pdf-body
https://www.biocrick.com/AF-12198-BCC5812.html
https://www.tocris.com/products/af-12198_1793
https://www.selleckchem.com/products/af12198.html
https://www.biocrick.com/AF-12198-BCC5812.html
https://www.tocris.com/products/af-12198_1793
https://www.selleckchem.com/products/af12198.html
https://www.tocris.com/products/af-12198_1793
https://pubmed.ncbi.nlm.nih.gov/8940020/
https://www.tocris.com/products/af-12198_1793
https://www.biocrick.com/AF-12198-BCC5812.html
https://www.tocris.com/products/af-12198_1793
https://www.selleckchem.com/products/af12198.html
https://pubmed.ncbi.nlm.nih.gov/8940020/
https://www.selleckchem.com/products/af12198.html
https://www.medchemexpress.com/af12198.html
https://pubmed.ncbi.nlm.nih.gov/8940020/
https://www.biocrick.com/AF-12198-BCC5812.html
https://pubmed.ncbi.nlm.nih.gov/8940020/
https://www.selleckchem.com/products/af12198.html
https://www.medchemexpress.com/af12198.html
https://www.biocrick.com/AF-12198-BCC5812.html
https://pubmed.ncbi.nlm.nih.gov/8940020/
https://www.medchemexpress.com/af12198.html
https://www.medchemexpress.com/af12198.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Protocols
Preparation of AF12198 Stock Solution for In Vitro Use

This protocol details the preparation of a 1 mg/mL stock solution of AF12198 in 10%
ethanol/PBS.

Materials:

AF12198 powder

Ethanol (200 proof, anhydrous)
Phosphate Buffered Saline (PBS), sterile
Sterile conical tubes or vials

Pipettes and sterile filter tips

Procedure:

Solvent Preparation: Prepare a 10% ethanol/PBS solution by mixing one part ethanol with
nine parts sterile PBS.

Weighing: Accurately weigh the desired amount of AF12198 powder.

Dissolution: Add the appropriate volume of the 10% ethanol/PBS solvent to the AF12198
powder to achieve a final concentration of 1 mg/mL.

Mixing: Gently vortex the solution until the powder is completely dissolved. If precipitation or
phase separation occurs, brief sonication or warming of the solution can aid in dissolution.[5]

Sterilization (Optional): If required for the experimental application, sterilize the solution by
passing it through a 0.22 um syringe filter.

Storage: Store the stock solution at -20°C. It is recommended to prepare fresh solutions or
use small, pre-packaged sizes as solutions may be unstable.[4] For long-term storage,
aliquoting the stock solution is advised to avoid multiple freeze-thaw cycles. Stock solutions
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are stable for up to 1 month at -20°C and 6 months at -80°C when stored properly (sealed,
away from light and moisture).[5]

Workflow for Preparing AF12198 In Vitro Stock Solution
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Caption: Workflow for preparing AF12198 in vitro stock solution.

Preparation of AF12198 Formulation for In Vivo Use

This protocol provides two options for preparing AF12198 for in vivo administration, yielding a
clear solution of at least 2.5 mg/mL.[5]

Protocol 1: Aqueous Formulation

Materials:

AF12198 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NacCl), sterile

Procedure:

e Add the solvents to the AF12198 powder sequentially in the following proportions: 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

e Ensure each solvent is fully incorporated before adding the next.

e Mix thoroughly until a clear solution is obtained.

Protocol 2: Oil-based Formulation

Materials:

e AF12198 powder

¢ Dimethyl sulfoxide (DMSO)

e Corn Qil
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Procedure:

e Add the solvents to the AF12198 powder sequentially in the following proportions: 10%
DMSO and 90% Corn Oil.

e Ensure the DMSO is fully incorporated before adding the corn oil.
e Mix thoroughly until a clear solution is obtained.

Signaling Pathway

AF12198 acts as a competitive antagonist at the IL-1 Receptor Type | (IL-1RI). By binding to IL-
1RI, it prevents the binding of IL-1a and IL-1[3, thereby inhibiting the subsequent downstream
inflammatory signaling cascade.

AF12198 Mechanism of Action
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Caption: AF12198 competitively antagonizes the IL-1 Receptor Type I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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